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Compound of Interest

Compound Name: Vegfr-2-IN-60

Cat. No.: B15583047

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of

Vegfr-2-IN-60, a potent inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

Accurate preparation of stock solutions is critical for ensuring the reproducibility and reliability

of experimental results in studies investigating angiogenesis and cancer biology.

Vascular Endothelial Growth Factor (VEGF) and its receptor VEGFR-2 are key regulators of

angiogenesis, the formation of new blood vessels.[1][2][3][4] Dysregulation of the

VEGF/VEGFR-2 signaling pathway is a hallmark of several pathologies, most notably cancer,

where it plays a crucial role in tumor growth and metastasis.[2][4][5] Vegfr-2-IN-60 is a small

molecule inhibitor that targets the kinase activity of VEGFR-2, thereby blocking downstream

signaling pathways and inhibiting angiogenesis.[6]

Compound Data
A summary of the key quantitative data for Vegfr-2-IN-60 is presented in the table below for

easy reference.
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Property Value

Molecular Formula C₂₉H₂₁N₃O₅

Molecular Weight 491.49 g/mol [6]

Appearance
Typically exists as a solid at room temperature.

[6]

IC₅₀ 1.07 nM for VEGFR-2[6]

Solubility Soluble in Dimethyl Sulfoxide (DMSO).[6]

Storage and Stability
Proper storage of Vegfr-2-IN-60 is essential to maintain its chemical integrity and biological

activity.

Form Storage Temperature Stability Period

Solid Powder -20°C 3 years[6]

4°C 2 years[6]

In Solvent -80°C 6 months[6][7][8]

-20°C 1 month[6][7][8]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into single-use volumes.[7][8]

Experimental Protocol: Preparation of a 10 mM
Vegfr-2-IN-60 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Vegfr-2-IN-60 in dimethyl

sulfoxide (DMSO).

Materials:

Vegfr-2-IN-60 powder
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Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure:

Pre-weighing Preparation: Before opening the vial of Vegfr-2-IN-60, allow it to equilibrate to

room temperature for at least 15-20 minutes. This prevents the condensation of moisture

onto the compound.

Weighing the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical

balance. Carefully weigh the desired amount of Vegfr-2-IN-60 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.915 mg of the compound (Calculation:

0.01 mol/L * 1 L/1000 mL * 491.49 g/mol * 1000 mg/g = 4.915 mg/mL).

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the microcentrifuge tube containing the Vegfr-2-IN-60 powder. To prepare a 10 mM

solution with 4.915 mg of the compound, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) and/or brief sonication can be used to

aid dissolution if necessary. Visually inspect the solution to ensure there are no visible

particulates.

Aliquoting and Storage: Once the compound is fully dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile cryovials to avoid repeated freeze-thaw cycles.
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Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store the aliquots at -80°C for long-term storage (up to 6

months) or at -20°C for shorter-term storage (up to 1 month).[6][7][8]

Safety Precautions
Vegfr-2-IN-60 is a potent bioactive compound. Standard laboratory safety practices should be

followed. Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves, to avoid skin and eye contact. In case of contact, wash the

affected area thoroughly with water.

Diagrams
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Caption: Mechanism of Vegfr-2-IN-60 Action.
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Workflow for Preparing Vegfr-2-IN-60 Stock Solution
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Caption: Stock Solution Preparation Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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